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Compound of Interest

Compound Name: Mesitylene

Cat. No.: B046885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of mesitylene (1,3,5-

trimethylbenzene) in a range of common organic solvents. Understanding the solubility

characteristics of mesitylene is crucial for its application as a solvent, reactant, or in

purification processes across various fields, including chemical synthesis, materials science,

and pharmaceutical development. This document compiles quantitative solubility data, details

experimental protocols for solubility determination, and presents a theoretical framework for

understanding the observed solubility behavior.

Quantitative Solubility Data
The solubility of mesitylene in various organic solvents is a critical parameter for its effective

use. Generally, mesitylene, a nonpolar aromatic hydrocarbon, exhibits high solubility in other

nonpolar and moderately polar organic solvents, adhering to the principle of "like dissolves

like." Conversely, its solubility in highly polar solvents, such as water, is negligible.

Below is a compilation of quantitative solubility data for mesitylene in several common organic

solvents. It is important to note that for many solvent systems, mesitylene is considered fully

miscible, meaning it is soluble in all proportions.

Table 1: Solubility of Mesitylene in Various Organic Solvents at 25°C
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Solvent Class Solvent
Temperature
(°C)

Solubility (g/L) Reference

Alcohols Methanol 25 571.17 [1]

Ethanol 25 627.73 [1]

n-Propanol 25 627.79 [1]

Isopropanol 25 479.07 [1]

n-Butanol 25 755.25 [1]

Ketones Acetone 25 1372.32 [1]

Esters Ethyl Acetate 25 1522.93 [1]

Aromatic

Hydrocarbons
Toluene 25 1554.89 [1]

Benzene Miscible Miscible [2]

Ethers Diethyl Ether Miscible Miscible [2][3]

Nitriles Acetonitrile 25 921.5 [1]

Amides

N,N-

Dimethylformami

de (DMF)

25 814.26 [1]

Alkanes Hexane Readily Soluble Readily Soluble [4]

Note on Miscibility: Several sources state that mesitylene is miscible with alcohol, benzene,

ether, and acetone, implying solubility in all proportions.[2][3]

Factors Influencing Solubility
The solubility of mesitylene is governed by the intermolecular forces between the solute

(mesitylene) and the solvent molecules. As a nonpolar molecule, the primary intermolecular

forces exhibited by mesitylene are London dispersion forces. Therefore, it dissolves most

readily in solvents with similar characteristics.

Caption: Factors influencing the solubility of mesitylene.
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Generally, the solubility of liquids in liquids increases with temperature.[4] However, for many of

the listed organic solvents where mesitylene is already highly soluble or miscible at room

temperature, the effect of temperature may be less pronounced.

Experimental Protocols for Solubility Determination
The determination of the solubility of a liquid like mesitylene in an organic solvent can be

carried out using several established methods. The choice of method often depends on

whether the components are fully miscible or have limited solubility.

Method 1: Visual Miscibility Determination (for Miscible
Systems)
This is a straightforward method for determining if two liquids are miscible in all proportions.

Workflow:
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Start

Add known volume of
Mesitylene to a clear, sealed container

Incrementally add known
volumes of the organic solvent

Agitate the mixture thoroughly
after each addition

Visually inspect for phase separation
(e.g., cloudiness, distinct layers)

Conclusion:
Miscible

No phase separation
observed at any ratio

Conclusion:
Immiscible or Partially Soluble

Phase separation
occurs
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Start

Prepare a saturated solution by
adding excess mesitylene to the solvent

Agitate the mixture at a constant
temperature for an extended period

(e.g., 24-48 hours) to reach equilibrium

Allow the phases to separate
(centrifugation can be used)

Carefully extract an aliquot of the
solvent phase, avoiding the undissolved

mesitylene layer

Determine the concentration of
mesitylene in the aliquot using an

analytical technique

Calculate solubility from the
concentration and volume/mass of the aliquot

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

2. Mesitylene | C9H12 | CID 7947 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Page loading... [guidechem.com]

4. solubilityofthings.com [solubilityofthings.com]

To cite this document: BenchChem. [Solubility of Mesitylene in Common Organic Solvents:
An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046885#solubility-of-mesitylene-in-common-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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